Cas no 16354-64-6 (L-Psicose)

L-Psicose structure
L-Psicose structure
Product Name:L-Psicose
CAS No:16354-64-6
MF:C6H12O6
MW:180.155882835388
CID:225690
PubChem ID:87560526
Update Time:2025-04-19

L-Psicose Chemical and Physical Properties

Names and Identifiers

    • L-Psicose
    • <small>L<
    • L-ribo-2-Hexulose
    • 47DBT57A5J
    • Psicose, L-
    • BJHIKXHVCXFQLS-ZXEDONINSA-N
    • P1778
    • MFCD09951919
    • (3S,4S,5S)-1,3,4,5,6-Pentahydroxyhexan-2-one
    • SCHEMBL16944032
    • CS-0110727
    • 41847-54-5
    • 16354-64-6
    • Q27259045
    • L-allulose
    • CHEBI:145026
    • HY-130687
    • DTXSID30474831
    • D92154
    • UNII-47DBT57A5J
    • Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6+/m0/s1
    • InChI Key: BJHIKXHVCXFQLS-ZXEDONINSA-N
    • SMILES: O[C@H]([C@@H](C(CO)=O)O)[C@H](CO)O

Computed Properties

  • Exact Mass: 180.06336
  • Monoisotopic Mass: 180.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: -3.2

Experimental Properties

  • Density: 1.589
  • Melting Point: 112-114°C
  • Boiling Point: 551.742°C at 760 mmHg
  • Flash Point: 301.544°C
  • Refractive Index: 1.574
  • PSA: 118.22
  • LogP: -3.21980

L-Psicose Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)

L-Psicose Pricemore >>

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